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Compound of Interest

Compound Name: NMP-ACA

CAS No.: 103296-32-8

Cat. No.: B1668830

Get Quote

Executive Summary
NMP-ACA (CAS: 103296-32-8) is a zwitterionic cephalosporin intermediate.[1] It represents the

"nucleus" of Cefepime, lacking the C-7 aminothiazolyl oxime side chain but possessing the

characteristic C-3 quaternary N-methylpyrrolidinium moiety.

Crucial Disambiguation: In this context, "NMP" refers to the N-methylpyrrolidinium moiety

derived from N-methylpyrrolidine (a tertiary amine), NOT the common solvent N-methyl-2-

pyrrolidone. Confusing these two entities is a common error in industrial hygiene that this guide

explicitly corrects.

Part 1: Chemical Identity & Physicochemical
Characterization
Understanding the physicochemical state of NMP-ACA is a prerequisite for accurate

toxicological assessment. As a zwitterion, its solubility and stability are pH-dependent,

influencing its bioavailability and environmental fate.
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Substance Identification
Parameter Specification

Common Name NMP-ACA

Chemical Name

7-amino-3-[(1-methyl-1-pyrrolidinium)methyl]-8-

oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylate

CAS Number 103296-32-8

Molecular Formula C₁₃H₁₇N₃O₃S⁺ (Inner salt form)

Molecular Weight ~295.36 g/mol

Role
Key Intermediate (Cefepime synthesis); Process

Impurity (Cefepime API)

Appearance
White to pale yellow crystalline powder (often

isolated as Hydrochloride Hydrate)

Structural Significance
NMP-ACA contains the beta-lactam ring (responsible for allergenicity) and the quaternary

ammonium group (linked to neurotoxicity in high-dose cephalosporins).

Stability: The beta-lactam ring is susceptible to hydrolysis at pH > 8.0 and pH < 4.0.

Solubility: Highly soluble in water due to ionic character; sparingly soluble in organic solvents

like dichloromethane.

Part 2: Synthesis & Impurity Formation Pathway
To control NMP-ACA as an impurity (per ICH Q3A/B guidelines), one must understand its

genesis. It is typically formed via the nucleophilic attack of N-methylpyrrolidine on a 3-

iodomethyl-cephalosporin intermediate.

Formation Mechanism (DOT Visualization)
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Figure 1: Synthetic pathway showing the formation of NMP-ACA via nucleophilic substitution at

the C-3 position of the cephalosporin core.

Part 3: Toxicological Profile
As an intermediate, NMP-ACA shares the core toxicological hazards of the cephalosporin class

but lacks the specific side-chain toxicity of the final Cefepime molecule.

Immunotoxicity (Sensitization)
Hazard Level: HIGH The primary safety concern for NMP-ACA is respiratory and skin

sensitization.

Mechanism: The beta-lactam ring is chemically reactive. Upon contact with physiological

proteins (e.g., serum albumin), the ring opens and covalently binds to lysine residues,

forming a hapten-carrier complex.

Consequence: This complex triggers an IgE-mediated immune response (Type I

hypersensitivity) or T-cell mediated response (Type IV).

Cross-Reactivity: Individuals allergic to penicillins or other cephalosporins must be

considered allergic to NMP-ACA.

Neurotoxicity (Structure-Activity Relationship)
Hazard Level: MODERATE (Occupational) Cefepime is known to cause neurotoxicity (seizures,

encephalopathy) in patients with renal impairment. This is attributed to GABA-A receptor

antagonism.
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Role of NMP-ACA: The N-methylpyrrolidinium moiety (present in NMP-ACA) is a quaternary

ammonium cation. Structure-activity relationship (SAR) studies suggest this cationic side

chain enhances blood-brain barrier (BBB) penetration and affinity for the GABA receptor

channel.

Occupational Implication: While systemic exposure in workers is lower than clinical dosing,

inhalation of NMP-ACA dust could theoretically pose neurotoxic risks if renal clearance is

compromised.

Nephrotoxicity
Hazard Level: LOW to MODERATE The cephalosporin core is secreted via organic anion

transporters (OAT) in the kidney. High concentrations of the zwitterionic nucleus can crystallize

or cause tubular necrosis in overdose scenarios, though this is less likely in occupational

settings than clinical ones.

Part 4: Safety Data Sheet (SDS) Construction Guide
Do not use a generic SDS. The following sections must be customized for NMP-ACA based on

the specific hazards identified above.

Hazard Identification (GHS Classification)
Hazard Class Category Hazard Statement

Resp. Sens. Cat. 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Skin Sens. Cat. 1
H317: May cause an allergic

skin reaction.

Eye Irrit. Cat. 2A
H319: Causes serious eye

irritation.

STOT-SE Cat. 3
H335: May cause respiratory

irritation.

Handling & Storage Protocols
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Engineering Controls:Isolator technology or localized exhaust ventilation (LEV) is mandatory.

Open handling is prohibited due to sensitization risk.

Respiratory Protection: Powered Air Purifying Respirator (PAPR) with HEPA filters (P3/N100)

is required if outside containment.

Inert Atmosphere: Store under Nitrogen/Argon. The quaternary ammonium group can be

hygroscopic; moisture facilitates beta-lactam hydrolysis, generating degradation products

with unknown toxicity.

Emergency Response (Self-Validating Protocol)
Inhalation: Remove to fresh air. If wheezing occurs, administer oxygen. Do not use mouth-to-

mouth resuscitation (risk of secondary exposure to rescuer).

Decontamination: Use a mild alkaline solution (Sodium Bicarbonate 5%) to hydrolyze the

beta-lactam ring on surfaces, followed by water rinse. Validation: Swab surface and test with

HPLC to confirm <0.1 µg/cm² residue.

Part 5: Analytical Methodology for Safety Monitoring
To ensure worker safety and product purity, precise quantification of NMP-ACA is required.

HPLC Method for Impurity Profiling
Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase A: Phosphate buffer (pH 5.0) – Stabilizes zwitterion.

Mobile Phase B: Acetonitrile.

Detection: UV at 254 nm (Cephalosporin core absorption).

Retention Time: NMP-ACA typically elutes early due to high polarity (quaternary amine).

Biological Monitoring (Hypothetical)
There is no standard BEI (Biological Exposure Index) for NMP-ACA. However, monitoring

urinary pyrrolidine derivatives is a potential surrogate, though non-specific.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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